1,4-Dibromo-2,5-dichlorobenzene

• IUPAC Name: 1,4-dibromo-2,5-dichlorobenzene
• InChI: InChI=1S/C6H2Br2Cl2/c7-3-1-5(9)4(8)2-6(3)10/h1-2H
• InChI Key: DGJPEYHWCWGMFF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Br)Cl)Br)Cl
• Molecular Formula: C6H2Br2Cl2
• DSSTOX Substance ID: DTXSID20282644
• Molecular Weight: 304.79 g/mol
• CAS No.: 4571-24-8

Description

1,4-Dibromo-2,5-dichlorobenzene, also known as DDB, is a halogenated aromatic compound that has been extensively studied for its potential applications in the synthesis of organic compounds, as well as its potential therapeutic and toxicological effects. It is a colorless, volatile liquid with a characteristic phenolic odor. DDB has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, dyes, and fragrances. In addition, it has been studied for its potential therapeutic and toxicological effects, such as its ability to inhibit the growth of certain bacteria and fungi.

Scientific Research Applications

Environmental and Health Impact Studies

• Car Air Fresheners as a Source of Exposure : 1,4-Dichlorobenzene, closely related to 1,4-Dibromo-2,5-dichlorobenzene, is a compound used in air fresheners and is a common indoor air contaminant. It's classified as a possible carcinogen and linked to decreased pulmonary function in adults (Elliott & Loomis, 2008).

• Vapour Pressure and Lattice Energies : Research on 1,4-dichlorobenzene and 1,4-dibromobenzene, provides insights into their vapor pressures in different states and lattice energies, which is crucial for understanding their environmental impact and behavior (Oonk et al., 2000).

• Degradation in Water : Studies have investigated the degradation rate of 1,4-dichlorobenzene in water under various conditions like photolysis, photocatalysis, and sonolysis, important for environmental cleanup and management (Selli et al., 2008).

Material and Chemical Properties

• Heat Capacities and Thermodynamic Functions : Research has been conducted on the heat capacities of 1,4-dichlorobenzene and 1,4-dibromobenzene, which helps in understanding their material properties and applications in various fields (Linde et al., 2005).

• Catalytic Oxidation Studies : Studies on the catalytic oxidation of dichlorobenzene isomers can provide insights into potential industrial applications and environmental remediation techniques (Krishnamoorthy et al., 2000).

• Electrochemical Reduction Research : Investigating the electrochemical reduction of halobenzenes, including 1,4-dibromobenzene, helps in understanding their reactivity and potential applications in chemical synthesis (Mubarak & Peters, 1997).

Applications in Synthesis and Polymer Research

• Polymer Synthesis : this compound can be used in polymer synthesis, for instance, in the creation of poly(p-phenylene)-graft-poly(ε-caprolactone) copolymers, demonstrating its utility in advanced material science (Yurteri et al., 2004).

• Solid Solution Growth and Crystallography : Research into the crystallization of 1,4-dichlorobenzene and 1,4-dibromobenzene mixtures offers valuable data for crystallography and materials science (Matović et al., 2005).

Mechanism of Action

Target of Action

The primary target of 1,4-Dibromo-2,5-dichlorobenzene is the benzene ring. The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the benzene ring .

Mode of Action

The compound undergoes electrophilic aromatic substitution because aromaticity is maintained . The mechanism involves two steps:

• Step 1 : The pi electrons in the benzene ring attack the electrophile, forming a sigma-bond to the benzene ring and generating a positively charged benzenonium intermediate .
• Step 2 : A proton is removed from this intermediate, yielding a substituted benzene ring .

Pharmacokinetics

• Molecular Weight : 304.79
• Melting Point : 148-150 °C
• Boiling Point : 292.9±35.0 °C (Predicted)
• Density : 2.091±0.06 g/cm3 (Predicted)

These properties suggest that the compound is relatively stable and may have low bioavailability due to its high molecular weight and low solubility.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound should be stored at 2-8°C to maintain its stability . Additionally, exposure to dust, mist, gas, or vapours should be avoided, and personal protective equipment should be used when handling the compound .